Cas no 2096454-18-9 (2-(2-fluoro-4-methoxyphenyl)thiophene)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)thiophene
• CAS No: 2096454-18-9
• MF: C₁₁H₉FOS
• MW: 208.251965284348
• CID: 6051854
• PubChem ID: 165843516
• Update Time: 2025-06-08

2-(2-fluoro-4-methoxyphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)thiophene
• EN300-1585989
• 2096454-18-9

• Inchi： 1S/C11H9FOS/c1-13-8-4-5-9(10(12)7-8)11-3-2-6-14-11/h2-7H,1H3
• InChI Key： URRLQVUFWQOERK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 208.03581424g/mol
• Monoisotopic Mass: 208.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.5Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)thiophene

Recent Advances in the Study of 2096454-18-9 and 2-(2-fluoro-4-methoxyphenyl)thiophene in Chemical Biology and Pharmaceutical Research

The compound 2096454-18-9, along with its derivative 2-(2-fluoro-4-methoxyphenyl)thiophene, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of targeted drug design and development. The unique structural features of these compounds, including the fluorine and methoxy substituents, contribute to their bioactivity and make them promising candidates for further study.

Recent studies have focused on the synthesis and characterization of 2-(2-fluoro-4-methoxyphenyl)thiophene, with particular emphasis on its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate the molecular structure and confirm the purity of the compound. These efforts are critical for ensuring the reproducibility and reliability of subsequent biological assays.

In vitro and in vivo studies have demonstrated that 2-(2-fluoro-4-methoxyphenyl)thiophene exhibits notable activity against specific biological targets, including certain enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may modulate the activity of kinases involved in inflammatory and oncogenic processes. These findings highlight the potential of 2-(2-fluoro-4-methoxyphenyl)thiophene as a lead compound for the development of novel therapeutics.

Further research has explored the structure-activity relationships (SAR) of 2096454-18-9 and its derivatives. By systematically modifying the thiophene core and the substituents on the phenyl ring, scientists have identified key structural elements that enhance binding affinity and selectivity. These insights are invaluable for optimizing the compound's efficacy and minimizing off-target effects, which are critical considerations in drug development.

The therapeutic potential of 2-(2-fluoro-4-methoxyphenyl)thiophene extends to various disease areas, including cancer, neurodegenerative disorders, and infectious diseases. Recent preclinical studies have shown promising results in animal models, with the compound exhibiting favorable bioavailability and low toxicity profiles. These outcomes underscore the need for further investigation, including clinical trials, to fully assess its therapeutic utility.

In addition to its direct biological effects, 2096454-18-9 and its derivatives are being explored for their utility in chemical biology tools. For example, these compounds have been used as probes to study protein-ligand interactions and to elucidate signaling pathways. Such applications not only advance our understanding of fundamental biological processes but also facilitate the discovery of new drug targets.

Despite these advancements, challenges remain in the development of 2-(2-fluoro-4-methoxyphenyl)thiophene as a therapeutic agent. Issues such as metabolic stability, solubility, and formulation need to be addressed to ensure its successful translation into clinical use. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and realize the full potential of this compound.

In conclusion, the ongoing research on 2096454-18-9 and 2-(2-fluoro-4-methoxyphenyl)thiophene represents a significant stride in the field of chemical biology and pharmaceutical science. The compound's unique properties and promising biological activities make it a compelling subject for further study. As research progresses, it is anticipated that these molecules will contribute to the development of innovative therapies and deepen our understanding of molecular mechanisms in health and disease.